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Compound of Interest

Compound Name: Dexlansoprazole

Cat. No.: B1670344

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the stereochemical properties of
dexlansoprazole, the pharmacologically active R-enantiomer of lansoprazole. It details the
critical differences in pharmacokinetics and metabolism between the enantiomers, outlines
experimental protocols for stereoselective synthesis and analysis, and discusses the clinical
significance of this single-enantiomer proton pump inhibitor (PPI).

Introduction to Chirality and Lansoprazole

Lansoprazole is a widely used proton pump inhibitor for treating acid-related gastrointestinal
disorders.[1] It is a chiral molecule, existing as a racemic mixture of two non-superimposable
mirror images, known as enantiomers: (R)-lansoprazole and (S)-lansoprazole.[1][2] The chiral
center is the sulfur atom in the sulfoxide group.[3] Dexlansoprazole is the dextrorotatory (R)-
enantiomer and is marketed as an enantiopure drug.[4][5][6] The development of single-
enantiomer drugs like dexlansoprazole is a common strategy to improve upon the properties
of a racemic parent drug, often resulting in a more favorable pharmacokinetic profile and
improved clinical efficacy.[3]

Stereochemistry: (R)- vs. (S)-Lansoprazole
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The "handedness"” of the enantiomers, determined by the spatial arrangement of atoms around
the chiral sulfoxide, leads to distinct interactions with other chiral molecules in the body, such
as metabolic enzymes. This difference is the basis for the varied pharmacological and
pharmacokinetic profiles of the two enantiomers.
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Stereoisomers of Lansoprazole

(R)-Lansoprazole (Dexlansoprazole)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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